![molecular formula C7H13NO4 B1588034 2-(2-Nitroethoxy)tetrahydropyran CAS No. 75233-61-3](/img/structure/B1588034.png)
2-(2-Nitroethoxy)tetrahydropyran
Overview
Description
2-(2-Nitroethoxy)tetrahydropyran (2-NET) is a heterocyclic compound that has been studied for its potential to be used in synthetic organic chemistry for a variety of applications. 2-NET is a four-membered ring containing one nitrogen atom and one oxygen atom in its structure. It is an important intermediate in the synthesis of numerous compounds, including drugs, polymers, and other materials. In addition, 2-NET has also been studied for its potential medicinal applications.
Scientific Research Applications
Synthesis and Chemical Properties
Stereoselective Synthesis : The compound has been used in the highly stereoselective synthesis of 2,6-cis-substituted tetrahydropyrans, which involves a one-pot sequential catalysis integrating Henry and oxa-Michael reactions. This method achieves excellent yields, diastereoselectivities, and enantioselectivities (Dai, Rana, & Zhao, 2013).
Formation of Piperidines and Tetrahydropyrans : It has been employed in a catalytic process to form polysubstituted piperidines and tetrahydropyrans from aldehydes and trisubstituted nitroolefins. This process facilitates the formation of multiple stereocenters with excellent enantioselectivity (Wang, Zhu, & Ma, 2011).
Applications in Natural Product Synthesis
Synthesis of Biologically Active Compounds : The compound has been integral in synthesizing tetrahydropyrans, a core unit in many biologically active natural products. This includes methods for Prins cyclization, which is crucial in creating compounds with analgesic, anti-inflammatory, or cytotoxic activity (Štekrová et al., 2015).
Construction of Multisubstituted Tetrahydropyrans : The compound is used in the construction of multisubstituted tetrahydropyrans via a domino oxa-Michael/Tsuji-Trost reaction, which is significant for synthesizing biologically relevant tetrahydropyrans (Wang & Menche, 2012).
Catalytic and Chemical Reactions
Catalysis in Hydrolysis : The compound has been observed to undergo accelerated hydrolysis in the presence of α-cyclodextrin, demonstrating its potential in catalytic processes (Chou, Zhu, Huang, & Bennet, 2001).
Facile Preparation in Synthesis : It has been used in the facile preparation of highly functionalized tetrahydropyrans, which are versatile units in numerous natural products (Hesek, Lee, Yamaguchi, Noll, & Mobashery, 2008).
Oxidative C-H Bond Activation : It has also played a role in the synthesis of tetrahydropyrans through oxidative C-H bond activation. This approach is valuable for its step and atom economy, offering an efficient route to these structures (Liu & Floreancig, 2010).
Production of 1,6-Hexanediol : Furthermore, 2-(2-Nitroethoxy)tetrahydropyran has been involved in the production of 1,6-hexanediol, a valuable chemical, through a method combining dehydration–hydration and hydrogenation (Burt et al., 2017).
Negative Differential Resistance in Molecular Devices : Interestingly, a molecule containing a nitroamine redox center related to this compound has been used in molecular electronic devices, showing negative differential resistance and high on-off peak-to-valley ratios (Chen, Reed, Rawlett, & Tour, 1999).
properties
IUPAC Name |
2-(2-nitroethoxy)oxane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4/c9-8(10)4-6-12-7-3-1-2-5-11-7/h7H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQDXRRAVDLIMGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)OCC[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40395886 | |
Record name | 2-(2-Nitroethoxy)tetrahydropyran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75233-61-3 | |
Record name | 2-(2-Nitroethoxy)tetrahydropyran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-Nitroethoxy)tetrahydropyran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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